![molecular formula C19H15N3O3 B4131930 N-2-biphenylyl-N'-(4-nitrophenyl)urea](/img/structure/B4131930.png)
N-2-biphenylyl-N'-(4-nitrophenyl)urea
Overview
Description
N-2-biphenylyl-N'-(4-nitrophenyl)urea, also known as BPNU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in cancer treatment. BPNU belongs to the class of urea derivatives and is known for its ability to inhibit the growth of cancer cells by interfering with the DNA replication process.
Mechanism of Action
N-2-biphenylyl-N'-(4-nitrophenyl)urea exerts its anti-cancer effects by inhibiting the activity of DNA polymerase, an enzyme essential for DNA replication. This leads to the accumulation of DNA damage, ultimately resulting in cell death.
Biochemical and Physiological Effects:
N-2-biphenylyl-N'-(4-nitrophenyl)urea has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer treatment. However, it has been found to induce DNA damage in normal cells, leading to concerns about its potential long-term effects.
Advantages and Limitations for Lab Experiments
N-2-biphenylyl-N'-(4-nitrophenyl)urea is a potent inhibitor of DNA polymerase, making it a valuable tool for studying DNA replication and repair mechanisms in the laboratory. However, its toxicity to normal cells and potential long-term effects must be taken into consideration when designing experiments.
Future Directions
1. Further investigation of the long-term effects of N-2-biphenylyl-N'-(4-nitrophenyl)urea on normal cells.
2. Development of more effective and less toxic derivatives of N-2-biphenylyl-N'-(4-nitrophenyl)urea for cancer treatment.
3. Investigation of the potential use of N-2-biphenylyl-N'-(4-nitrophenyl)urea in combination with immunotherapeutic agents for cancer treatment.
4. Exploration of the potential use of N-2-biphenylyl-N'-(4-nitrophenyl)urea in other areas of research, such as DNA repair mechanisms and genetic engineering.
Scientific Research Applications
N-2-biphenylyl-N'-(4-nitrophenyl)urea has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In addition, N-2-biphenylyl-N'-(4-nitrophenyl)urea has been found to be effective in combination with other chemotherapeutic agents, increasing their efficacy in cancer treatment.
properties
IUPAC Name |
1-(4-nitrophenyl)-3-(2-phenylphenyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O3/c23-19(20-15-10-12-16(13-11-15)22(24)25)21-18-9-5-4-8-17(18)14-6-2-1-3-7-14/h1-13H,(H2,20,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYJSZRLCKKWQSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2NC(=O)NC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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